Cas no 23822-50-6 (Carbon(isothiocyanatidic)acid, propyl ester)

• Product Name: Carbon(isothiocyanatidic)acid, propyl ester
• CAS No: 23822-50-6
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 281852
• PubChem ID: 15008706
• Update Time: 2025-04-19

Carbon(isothiocyanatidic)acid, propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbon(isothiocyanatidic)acid, propyl ester
• Carbonicacid, monoanhydride with isothiocyanic acid, propyl ester (8CI)
• Isothiocyanicacid, anhydride with propyl carbonate (8CI)
• n-Propoxycarbonyl isothiocyanate
• Propoxycarbonyl isothiocyanate
• O-propyl carbonisothiocyanatidate
• DTXSID50946621
• 23822-50-6
• ethylcarbomethoxy isothiocyanate
• SCHEMBL6136741
• Propyl carbonisothiocyanatidatato
• propyl N-(sulfanylidenemethylidene)carbamate
• Carbon(isothiocyanatidic) acid, propyl ester

• Inchi： 1S/C5H7NO2S/c1-2-3-8-5(7)6-4-9/h2-3H2,1H3
• InChI Key： HXDMRUHZGHWXOI-UHFFFAOYSA-N
• SMILES： S=C=NC(=O)OCCC

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų